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Compound of Interest

Compound Name: Trimethylpyrazine

Cat. No.: B081540

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylpyrazine (TMP), specifically the 2,3,5-trimethyl isomer (CAS No. 14667-55-1), is a
potent aroma chemical widely utilized in the flavor and fragrance industry.[1][2] Naturally
occurring in cooked or roasted foods such as baked potatoes, coffee, and cocoa, it imparts a
characteristic nutty, roasted, and earthy aroma.[3][4][5] In fragrance formulations,
trimethylpyrazine is a key component for creating gourmand, oriental, and woody scent
profiles, adding depth, warmth, and complexity.[4][6][7] Its high odor impact means that it is
typically used in trace amounts to achieve the desired effect.[3][8]

This document provides detailed application notes and protocols for the use of
trimethylpyrazine in fragrance formulations, intended for researchers, scientists, and
professionals in the field.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of trimethylpyrazine is essential
for its effective application in fragrance formulations.
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Property Value Reference
Chemical Name 2,3,5-Trimethylpyrazine [319]

CAS Number 14667-55-1 [319]
Molecular Formula C7H10N2 [319]
Molecular Weight 122.17 g/mol [319]
Appearance Liquid at room temperature [1]

] Nutty, roasted, cocoa, coffee,
Odor Profile [3B1141[5]
earthy, baked potato

Odor Threshold in Water 400 ppb [4]

Boiling Point 171-172 °C [1]

Flash Point 54.44 °C (130 °F) TCC [3]

- Soluble in ethanol and

Solubility _ [3]

dipropylene glycol
) ) =>99.0% for fragrance

Purity (typical) o [1]

applications

Application in Fragrance Formulations

Trimethylpyrazine is a versatile ingredient in perfumery, primarily used to create rich and
complex gourmand notes.[4][5] Its powerful and diffusive character requires careful handling
and dilution to be effective.[3][4]

Olfactory Contribution:

o Gourmand Notes: It is essential for creating realistic cocoa, coffee, roasted nut (hazelnut,
peanut), and baked bread accords.[3][4]

e Supporting Notes: It can be used to add warmth and complexity to woody, oriental, and
tobacco fragrances.
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o Modification of other notes: In trace amounts, it can modify and enhance floral and fruity
notes, adding a subtle roasted nuance.

Recommended Usage Levels:

The concentration of trimethylpyrazine in a fragrance formulation is critical to achieving the
desired olfactory effect.

L Recommended
Application . Reference
Concentration

Fragrance Concentrate Up to 0.1000% [3]

Finished Consumer Product
] 0.01 -5 ppm [31[4]
(e.g., perfumes, lotions)

Note: It is highly recommended to start with very low concentrations (e.g., 0.01% solution or
less) for initial evaluations due to its high odor strength.[3]

Experimental Protocols

The following protocols provide a framework for incorporating and evaluating
trimethylpyrazine in fragrance formulations.

Protocol for Preparation of Trimethylpyrazine Stock
Solution

Objective: To prepare a diluted stock solution of trimethylpyrazine for accurate dosing in
fragrance formulations.

Materials:
e 2,3,5-Trimethylpyrazine (=99.0% purity)
o Ethanol (perfumer's grade) or Dipropylene Glycol (DPG)

e Glass vials with airtight caps
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» Calibrated micropipettes or analytical balance
Procedure:

o Prepare a 1% stock solution by accurately weighing 1 part of trimethylpyrazine and adding
it to 99 parts of the chosen solvent (ethanol or DPG) in a clean glass vial.

e Secure the cap and vortex or shake the vial until the trimethylpyrazine is completely
dissolved.

o For more precise work, create further serial dilutions (e.g., 0.1%, 0.01%) from the 1% stock
solution.

o Label all solutions clearly with the concentration and date of preparation.

o Store stock solutions in a cool, dark place to minimize degradation.

Stock Solution Preparation

Serial Dilution
Ethanol or DPG
Weighing Dissolving & Mixing 1:10 Dilution 0.1% Solution 1:10 Dilution 0.01% Solution
_—w
Trimethylpyrazine (Pure)

Click to download full resolution via product page

Workflow for Trimethylpyrazine Stock Solution Preparation.

Protocol for Incorporation into a Fragrance Accord

Objective: To evaluate the olfactory effect of trimethylpyrazine in a simple fragrance accord.
Materials:

» Trimethylpyrazine stock solution (e.g., 0.1% in ethanol)
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» Other fragrance raw materials (e.g., vanillin, ethyl maltol for a gourmand accord)
o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

o Calibrated pipettes

e Smelling strips

Procedure:

o Create a base accord. For a simple gourmand accord, prepare a blend of vanillin (1%) and
ethyl maltol (1%) in ethanol.

e Prepare a series of test blends by adding incremental amounts of the trimethylpyrazine
stock solution to the base accord. For example:

o Blend A: 10g Base Accord + 0.1g of 0.1% TMP solution (final TMP concentration ~0.001%)

o Blend B: 10g Base Accord + 0.5g of 0.1% TMP solution (final TMP concentration
~0.005%)

o Blend C: 10g Base Accord + 1.0g of 0.1% TMP solution (final TMP concentration ~0.01%)
e Prepare a control sample of the base accord without trimethylpyrazine.
e Label all blends clearly.
» Allow the blends to mature for at least 24 hours before evaluation.

o Dip smelling strips into each blend and the control. Evaluate the odor profile at different time
intervals (top, middle, and base notes).

Protocol for Sensory Evaluation

Objective: To systematically evaluate the olfactory characteristics of fragrances containing
trimethylpyrazine.
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Methodology:

o Panel: A panel of trained sensory analysts or perfumers.
e Environment: A well-ventilated, odor-free room.

e Procedure:

Present the coded samples (from Protocol 4.2) to the panel on smelling strips.

[e]

o Panelists should evaluate the samples in a randomized order to avoid bias.

o Panelists will rate the intensity of different odor descriptors (e.g., nutty, roasted, cocoa,
sweet, overall appeal) on a labeled magnitude scale (LMS) or a visual analog scale (VAS).

o Descriptive analysis can also be employed, where panelists provide detailed descriptions
of the perceived aroma.[10]

o Data from the panel is collected and statistically analyzed to determine the impact of
different trimethylpyrazine concentrations.
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Sensory Evaluation Workflow.

Protocol for Stability Testing

Objective: To assess the stability of a fragrance formulation containing trimethylpyrazine

under various conditions.[11]

Methodology:
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» Accelerated Stability Testing:
o Prepare samples of the final fragrance formulation containing trimethylpyrazine.

o Store the samples in a temperature-controlled oven at elevated temperatures (e.g., 40°C,
50°C) for a period of 1 to 3 months.[11]

o At regular intervals (e.g., 2 weeks, 1 month, 3 months), remove a sample and evaluate for
any changes in color, clarity, and odor profile compared to a control sample stored at room
temperature in the dark.

e Photostability Testing:

o Expose samples of the fragrance in clear glass containers to a controlled light source,
including UV light, for a specified period.[11][12]

o Evaluate for any changes in color and scent compared to a control sample stored in the
dark.

e Freeze-Thaw Cycle Testing:

o Subject the fragrance samples to repeated cycles of freezing (e.g., -10°C for 24 hours)
and thawing at room temperature.[11]

o After a set number of cycles (e.g., 3-5 cycles), evaluate the sample for any physical
changes such as precipitation or phase separation.

Synthesis and Quality Control

For applications requiring high purity, understanding the synthesis of trimethylpyrazine is
crucial. A common synthetic route involves the condensation of 2,3-butanedione with 1,2-
diaminopropane to form a dihydropyrazine intermediate, which is then oxidized to yield 2,3,5-
trimethylpyrazine.[1] The purity of the final product is critical to avoid off-notes in the
fragrance.[1]
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Simplified Synthesis Pathway of Trimethylpyrazine.

Quality Control Parameters:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and identify any
impurities.

o Refractive Index and Specific Gravity: As key physical parameters for quality assurance.[1]
» Organoleptic Evaluation: To ensure the material meets the required odor profile.

Safety and Regulatory Information

o Safety: 2,3,5-Trimethylpyrazine has undergone safety assessments for its use as a
fragrance ingredient.[9][13] It is not expected to be a skin sensitizer at current use levels and
is not considered photoirritating.[9]
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e Regulatory Status: It is classified as Generally Recognized as Safe (GRAS) for its use as a
flavoring substance by FEMA (Flavor and Extract Manufacturers Association).[3]

Conclusion

Trimethylpyrazine is a powerful and versatile ingredient in the perfumer's palette, offering the
ability to create rich, warm, and complex gourmand and roasted notes. Due to its high impact,
precise and controlled application through dilution is essential. The protocols outlined in this
document provide a comprehensive guide for researchers and formulators to effectively utilize
trimethylpyrazine in the creation of innovative and appealing fragrances. Adherence to proper
handling, quality control, and stability testing will ensure the successful and safe
implementation of this valuable aroma chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b081540#trimethylpyrazine-application-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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